Cas no 4102-38-9 (1-Iodo-2,4-dimethyl-5-nitrobenzene)

• Product Name: 1-Iodo-2,4-dimethyl-5-nitrobenzene
• CAS No: 4102-38-9
• MF: C₈H₈INO₂
• MW: 277.059094429016
• CID: 327983
• PubChem ID: 12249867
• Update Time: 2025-10-20

1-Iodo-2,4-dimethyl-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Iodo-2,4-dimethyl-5-nitrobenzene
• 2,4-DIMETHYL-1-IODO-5-NITROBENZENE
• Benzene,1-iodo-2,4-dimethyl-5-nitro-
• 1-iodo-2,4-dimethyl-5-nitro-benzene
• 1-Jod-2,4-dimethyl-5-nitro-benzol
• 4-Ido-6-nitro-m-xylol
• 4-Iod-6-nitro-m-xylol
• AG-F-45841
• AK139840
• CTK4I4157
• OR6963
• 1,5-Dimethyl-2-iodo-4-nitrobenzene
• DTXSID30482370
• AKOS022172016
• FT-0704929
• C75082
• CS-0153290
• MFCD08445668
• 1-Iodo-2 pound not4-dimethyl-5-nitrobenzene
• DS-6782
• 4102-38-9

• MDL： I193306
• Inchi： 1S/C8H8INO2/c1-5-3-6(2)8(10(11)12)4-7(5)9/h3-4H,1-2H3
• InChI Key： NDZIFBPJALJOPR-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C)C=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 276.95954
• Monoisotopic Mass: 276.95998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 3.1

Experimental Properties

• Color/Form: No data available
• Density: 1.8±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 314.6±37.0 °C at 760 mmHg
• Flash Point: 144.1±26.5 °C
• Refractive Index: 1.628
• PSA: 43.14

1-Iodo-2,4-dimethyl-5-nitrobenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-Iodo-2,4-dimethyl-5-nitrobenzene

1-Iodo-2,4-Dimethyl-5-Nitrobenzene: A Comprehensive Overview

The compound 1-Iodo-2,4-Dimethyl-5-Nitrobenzene, identified by the CAS number 4102-38-9, is a highly specialized aromatic compound with significant applications in various fields of organic chemistry. This compound is characterized by its unique substitution pattern on the benzene ring, which includes an iodine atom at position 1, methyl groups at positions 2 and 4, and a nitro group at position 5. The combination of these substituents imparts distinctive chemical properties, making it a valuable intermediate in synthetic chemistry and a subject of interest in contemporary research.

Recent studies have highlighted the role of 1-Iodo-2,4-Dimethyl-5-Nitrobenzene in the development of novel pharmaceutical agents. Researchers have explored its potential as a precursor for bioactive compounds, particularly in the synthesis of anti-inflammatory and anti-cancer drugs. The nitro group at position 5 is known to enhance the compound's reactivity in certain reactions, while the methyl groups at positions 2 and 4 contribute to its stability and solubility properties.

In terms of synthesis, 1-Iodo-2,4-Dimethyl-5-Nitrobenzene is typically prepared through a multi-step process involving nucleophilic aromatic substitution and iodination reactions. The latest advancements in catalytic methods have improved the efficiency of these reactions, reducing production costs and minimizing environmental impact. This has made the compound more accessible for large-scale applications in industries such as agrochemicals and specialty chemicals.

The physical properties of 1-Iodo-2,4-Dimethyl-5-Nitrobenzene are well-documented. It exists as a crystalline solid with a melting point of approximately 120°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for use in various solution-phase reactions. The compound's UV-vis spectrum reveals strong absorption bands due to the conjugated system formed by the nitro group and the aromatic ring.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure of 1-Iodo-2,4-Dimethyl-5-Nitrobenzene. These methods provide precise insights into the molecular composition and stereochemistry of the compound, ensuring its purity and consistency for industrial use.

In conclusion, 1-Iodo-2,4-Dimethyl-5-Nitrobenzene stands out as a versatile building block in organic synthesis with promising applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis methodologies underscore its importance in both academic research and industrial production. As ongoing studies continue to uncover new potentials for this compound, it remains a focal point for innovation in modern chemistry.